Cas no 51639-16-8 (PHOSPHINIC ACID, (2-ETHOXYETHENYL)METHYL-, ETHYL ESTER)

• Product Name: PHOSPHINIC ACID, (2-ETHOXYETHENYL)METHYL-, ETHYL ESTER
• CAS No: 51639-16-8
• MF: C₇H₁₅O₃P
• MW: 178.165963411331
• CID: 3488950
• PubChem ID: 165766525
• Update Time: 2025-05-21

PHOSPHINIC ACID, (2-ETHOXYETHENYL)METHYL-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• PHOSPHINIC ACID, (2-ETHOXYETHENYL)METHYL-, ETHYL ESTER
• Phosphinic acid, (2-ethoxyethenyl)methyl-, ethyl ester (9CI)
• EN300-37359166
• ethyl [(1E)-2-ethoxyethenyl](methyl)phosphinate
• 51639-16-8

• Inchi： 1S/C7H15O3P/c1-4-9-6-7-11(3,8)10-5-2/h6-7H,4-5H2,1-3H3
• InChI Key： FVTPYEMABGQVPL-UHFFFAOYSA-N
• SMILES： P(C=COCC)(C)(OCC)=O

Computed Properties

• Exact Mass: 178.07588133Da
• Monoisotopic Mass: 178.07588133Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 35.5Ų

Additional information on PHOSPHINIC ACID, (2-ETHOXYETHENYL)METHYL-, ETHYL ESTER

Recent Advances in the Study of PHOSPHINIC ACID, (2-ETHOXYETHENYL)METHYL-, ETHYL ESTER (CAS: 51639-16-8)

In recent years, the compound PHOSPHINIC ACID, (2-ETHOXYETHENYL)METHYL-, ETHYL ESTER (CAS: 51639-16-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This phosphinic acid derivative is recognized for its unique chemical properties and potential applications in drug development, particularly as a building block for novel therapeutic agents. The compound's structural features, including the phosphinic acid moiety and the ethoxyethenyl group, make it a versatile intermediate in organic synthesis and medicinal chemistry.

Recent studies have focused on elucidating the synthetic pathways and reactivity of PHOSPHINIC ACID, (2-ETHOXYETHENYL)METHYL-, ETHYL ESTER. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthesis method that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the compound's role as a precursor for phosphonate-based inhibitors, which are increasingly explored for their efficacy in targeting enzymes involved in inflammatory and metabolic disorders.

Another key area of research involves the application of this compound in the development of protease inhibitors. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its utility in constructing transition-state analogs that inhibit HIV-1 protease. The researchers reported that derivatives of PHOSPHINIC ACID, (2-ETHOXYETHENYL)METHYL-, ETHYL ESTER exhibited promising binding affinities and selectivity, suggesting potential for further optimization as antiviral agents.

Beyond its therapeutic potential, the compound has also been investigated for its use in chemical biology tools. For instance, a recent preprint on bioRxiv described its incorporation into activity-based probes for profiling serine hydrolases, a class of enzymes implicated in various diseases. The study underscored the compound's compatibility with click chemistry, enabling efficient labeling and detection of enzyme activity in complex biological samples.

Despite these advancements, challenges remain in fully harnessing the potential of PHOSPHINIC ACID, (2-ETHOXYETHENYL)METHYL-, ETHYL ESTER. Issues such as stability under physiological conditions and bioavailability need to be addressed in future research. However, the growing body of literature underscores its significance as a valuable scaffold in drug discovery and chemical biology. Ongoing studies are expected to further explore its applications, particularly in targeted therapies and diagnostic tools.

In conclusion, PHOSPHINIC ACID, (2-ETHOXYETHENYL)METHYL-, ETHYL ESTER (CAS: 51639-16-8) represents a promising compound with diverse applications in pharmaceutical research. Its synthetic versatility and biological relevance make it a focal point for ongoing investigations, with potential to contribute to the development of next-generation therapeutics and research tools.